Cas no 524746-06-3 (Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI))

Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI) Properties

Names and Identifiers

• Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI)
• 4-((4-Ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl)phenol
• 524746-06-3

• InChIKey： HCGSNSFXQIWHPR-DHDCSXOGSA-N
• Inchi： InChI=1S/C15H17NO/c1-4-14-10(2)15(16-11(14)3)9-12-5-7-13(17)8-6-12/h5-9,17H,4H2,1-3H3/b15-9-
• SMILES： CCC1=C(C(=CC2=CC=C(C=C2)O)N=C1C)C

Computed Properties

• Exact Mass: 227.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 227.131014166g/mol
• Heavy Atom Count: 17
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• LogP: 3.36970
• PSA: 32.59000